4-Bromo-2-[3-(2-fluorophenyl)acryloyl]phenyl 2-furoate

• Molecular Formula: C20H12BrFO4
• Molecular Weight: 415.2 g/mol
• IUPAC Name: [4-bromo-2-[(E)-3-(2-fluorophenyl)prop-2-enoyl]phenyl] furan-2-carboxylate
• InChI: InChI=1S/C20H12BrFO4/c21-14-8-10-18(26-20(24)19-6-3-11-25-19)15(12-14)17(23)9-7-13-4-1-2-5-16(13)22/h1-12H/b9-7+
• InChI Key: UCSUEHRMUXOBPP-VQHVLOKHSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C(=O)C2=C(C=CC(=C2)Br)OC(=O)C3=CC=CO3)F
• SMILES: C1=CC=C(C(=C1)C=CC(=O)C2=C(C=CC(=C2)Br)OC(=O)C3=CC=CO3)F

Description

4-Bromo-2-[3-(2-fluorophenyl)acryloyl]phenyl 2-furoate is an aromatic compound. It has a role as an anticoronaviral agent.

Scientific Research Applications

Polymerization and Material Science

• Fluorescent Polymers : It's used in the preparation of fluorescent polystyrene via atom transfer radical polymerization (ATRP), leading to polymers with strong green-light emission in solution, which can be affected by different metal cations (Zhou et al., 2014).

• Liquid Crystal Synthesis : This compound is involved in the synthesis of liquid crystal materials showing distinct phase properties and textures, useful in the study of mesomorphic behavior (Desai et al., 2018).

Biomedical Applications

• Antifungal Activity : Derivatives of this compound have shown broad-spectrum in vitro activity against pathogenic yeasts and molds, especially Aspergillus spp., indicating potential for antifungal applications (Buchta et al., 2004).

• Fluorescent Probes for Biological Studies : Its derivatives are used in the design of fluorescent probes for detecting specific chemicals in biological and environmental samples, demonstrating low cytotoxicity and high fluorescence intensity (Zhu et al., 2019).

• Antimicrobial Polymers : The compound is utilized in the synthesis of polymers with antimicrobial activity, showing potential in the development of new antimicrobial agents (Arun et al., 2003).

Chemical Synthesis

• Organic Synthesis and Reactions : It plays a role in various organic synthesis reactions, including the creation of new chemical structures and intermediates for further chemical studies (Ames & Bull, 1982).

• Synthesis of Heterocyclic Compounds : This compound is used in the synthesis of heterocyclic compounds with potential for various applications, including pharmaceuticals (Kuticheva et al., 2015).